Cas no 1105202-68-3 (2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide)

• Product Name: 2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide
• CAS No: 1105202-68-3
• MF: C₁₅H₁₄FN₅OS
• MW: 331.367964267731
• CID: 6431676
• PubChem ID: 30860908
• Update Time: 2025-06-10

2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide
• 1105202-68-3
• F5481-0469
• CCG-290811
• VU0644276-1
• AKOS024509895
• 2-((1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl)thio)-N-methylacetamide
• 2-[1-(4-fluorophenyl)-4-methylpyrazolo[3,4-d]pyridazin-7-yl]sulfanyl-N-methylacetamide

• Inchi： 1S/C15H14FN5OS/c1-9-12-7-18-21(11-5-3-10(16)4-6-11)14(12)15(20-19-9)23-8-13(22)17-2/h3-7H,8H2,1-2H3,(H,17,22)
• InChI Key： PAASQQOVIPVIOI-UHFFFAOYSA-N
• SMILES： S(CC(NC)=O)C1C2=C(C=NN2C2C=CC(=CC=2)F)C(C)=NN=1

Computed Properties

• Exact Mass: 331.09030942g/mol
• Monoisotopic Mass: 331.09030942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 98Ų

Additional information on 2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide

Introduction to 2-{[1-(4-Fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide (CAS No. 1105202-68-3)

2-{[1-(4-Fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide (CAS No. 1105202-68-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as pyrazolopyridazines, which have shown promise in various biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects.

The chemical structure of 2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide is characterized by a pyrazolopyridazine core substituted with a fluorophenyl group and a sulfanyl acetamide moiety. The presence of these functional groups imparts unique pharmacological properties to the molecule, making it an attractive candidate for drug development.

Recent studies have highlighted the potential of this compound in treating various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, this compound has also shown potential in cancer therapy. Research conducted at the National Cancer Institute revealed that 2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide selectively targets and inhibits the growth of various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

The neuroprotective effects of 2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide have also been investigated. A study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by scavenging reactive oxygen species (ROS) and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide have been extensively studied to ensure its suitability for clinical use. Preclinical studies have shown that it has good oral bioavailability, favorable distribution to target tissues, and a reasonable half-life, making it an attractive candidate for further development.

In terms of safety, preliminary toxicology studies have indicated that 2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide is well-tolerated at therapeutic doses with no significant adverse effects observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in humans.

The ongoing research on 2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide is expected to provide valuable insights into its mechanism of action and potential therapeutic applications. As more data becomes available from preclinical and clinical studies, this compound may emerge as a promising therapeutic agent for a range of diseases.

In conclusion, 2-{[1-(4-fluorophenyl)-4-methyl-1H-pyrazolo[3,4-d]pyridazin-7-yl]sulfanyl}-N-methylacetamide (CAS No. 1105202-68-3) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure and diverse biological activities make it a promising candidate for drug development. Continued research and development efforts are likely to uncover additional therapeutic applications and optimize its use in clinical settings.